Cas no 856758-58-2 ((1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine)

(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine structure
856758-58-2 structure
Product Name:(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
CAS No:856758-58-2
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD07772675
CID:720354
PubChem ID:55252752
Update Time:2024-10-26

(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-chloro-2-fluoro-a-methyl-, (aR)-
    • BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-Α-METHYL-, (ΑR)-
    • (1R)-1-(4-chloro-2-fluorophenyl)ethanamine
    • 4-chloro-2-fluoro-a-Methyl
    • 856758-58-2
    • DTXSID101231328
    • SCHEMBL13778123
    • SDXKAEMBENYOFO-RXMQYKEDSA-N
    • AM9471
    • Benzenemethanamine, 4-chloro-2-fluoro--methyl-, (R)-
    • Benzenemethanamine,4-chloro-2-fluoro-a-methyl-,(aR)-
    • BENZENEMETHANAMINE, 4-CHLORO-2-FLUORO-A-METHYL-, (AR)-
    • (alphaR)-4-Chloro-2-fluoro-alpha-methylbenzenemethanamine
    • EN300-1964429
    • (R)-1-(4-chloro-2-fluorophenyl)ethanamine
    • AKOS006285133
    • (1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
    • (aR)-4-Chloro-2-fluoro-a-methyl-benzenemethanamine
    • G69483
    • (I+/-R)-4-Chloro-2-fluoro-I+/--methylbenzenemethanamine
    • (R)-1-(4-Chloro-2-fluorophenyl)ethan-1-amine
    • MDL： MFCD07772675
    • Inchi： 1S/C8H9ClFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
    • InChI Key： SDXKAEMBENYOFO-RXMQYKEDSA-N
    • SMILES： ClC1C=CC(=C(C=1)F)[C@@H](C)N

Computed Properties

  • Exact Mass: 173.04100
  • Monoisotopic Mass: 173.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.19910

(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Pricemore >>

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(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:856758-58-2)(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
Order Number:A933342
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:10
Price ($):735.0/274.0/161.0
Email:sales@amadischem.com

(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine Related Literature

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856758-58-2 ((1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:856758-58-2)(1R)-1-(4-chloro-2-fluorophenyl)ethan-1-amine
A933342
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):735.0/274.0/161.0
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